isopropyl 4-({[(phenoxyacetyl)amino]carbonothioyl}amino)benzoate

• IUPAC Name: propan-2-yl 4-[(2-phenoxyacetyl)carbamothioylamino]benzoate
• InChI: InChI=1S/C19H20N2O4S/c1-13(2)25-18(23)14-8-10-15(11-9-14)20-19(26)21-17(22)12-24-16-6-4-3-5-7-16/h3-11,13H,12H2,1-2H3,(H2,20,21,22,26)
• InChI Key: UZCMDWLQOVDTAO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C1=CC=C(C=C1)NC(=S)NC(=O)COC2=CC=CC=C2
• Molecular Formula: C19H20N2O4S
• Molecular Weight: 372.4 g/mol

Description

Isopropyl 4-({[(phenoxyacetyl)amino]carbonothioyl}amino)benzoate, commonly known as PACAB, is a chemical compound that has gained significant attention in scientific research. This compound is a type of thioester, which is a class of organic compounds containing a sulfur atom attached to a carbon atom by a double bond. PACAB has been studied for its potential applications in various fields, including medicine, agriculture, and industry.

Mechanism of Action

The mechanism of action of PACAB involves the inhibition of COX-2 activity. COX-2 is an enzyme that converts arachidonic acid into prostaglandins, which are inflammatory mediators. By inhibiting COX-2 activity, PACAB reduces the production of prostaglandins, leading to a reduction in inflammation and pain. Additionally, PACAB induces apoptosis in cancer cells by activating the caspase pathway, which is a series of proteases involved in the process of programmed cell death.
Biochemical and Physiological Effects:
PACAB has been shown to have anti-inflammatory and anti-tumor effects in vitro and in vivo. In animal studies, PACAB has been shown to reduce inflammation and pain in models of arthritis and to inhibit tumor growth in models of cancer. Additionally, PACAB has been shown to have a low toxicity profile, making it a potential candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of using PACAB in lab experiments is its low toxicity profile, which makes it a safe compound to use in animal studies. Additionally, PACAB has been shown to have anti-inflammatory and anti-tumor effects, making it a useful tool for studying these processes. However, one limitation of using PACAB in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on PACAB. One potential direction is the development of PACAB as a therapeutic agent for the treatment of inflammatory diseases and cancer. Additionally, further studies are needed to elucidate the mechanism of action of PACAB and to identify potential molecular targets for its activity. Finally, studies are needed to investigate the potential applications of PACAB in other fields, such as agriculture and industry.

Scientific Research Applications

PACAB has shown promising results in scientific research as a potential anti-inflammatory and anti-tumor agent. Studies have shown that PACAB inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This inhibition leads to a reduction in inflammation and pain. Additionally, PACAB has been shown to induce apoptosis (cell death) in cancer cells, making it a potential anti-tumor agent.